Cas no 886934-83-4 (1-(4-fluorophenyl)-3-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea)

• Product Name: 1-(4-fluorophenyl)-3-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea
• CAS No: 886934-83-4
• MF: C₁₅H₁₆FN₅O₃S₂
• MW: 397.447643280029
• CID: 5477962
• Update Time: 2025-05-19

1-(4-fluorophenyl)-3-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-[5-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]urea
• 1-(4-fluorophenyl)-3-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea

• Inchi： 1S/C15H16FN5O3S2/c16-10-1-3-11(4-2-10)17-13(23)18-14-19-20-15(26-14)25-9-12(22)21-5-7-24-8-6-21/h1-4H,5-9H2,(H2,17,18,19,23)
• InChI Key： LEFUPMUBOJDATP-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C=C1)C(NC1=NN=C(SCC(N2CCOCC2)=O)S1)=O

Additional information on 1-(4-fluorophenyl)-3-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea

1-(4-Fluorophenyl)-3-(5-{2-(Morpholin-4-yl)-2-Oxoethylsulfanyl}-1,3,4-Thiadiazol-2-yl)Urea: A Comprehensive Overview

1-(4-Fluorophenyl)-3-(5-{2-(Morpholin-4-yl)-2-Oxoethylsulfanyl}-1,3,4-Thiadiazol-2-yl)Urea, commonly referred to by its CAS number 886934-83-4, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a urea moiety with a 1,3,4-thiadiazole ring system and a morpholine derivative. The presence of the fluorine atom in the aromatic ring further enhances its chemical reactivity and biological activity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiadiazole core. This is followed by the introduction of the morpholine-containing substituent and the fluorophenyl group. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. The use of microwave-assisted synthesis and catalytic systems has been particularly beneficial in this regard.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The thiadiazole ring system is known for its ability to act as a bioisostere for other heterocyclic structures, making it a valuable component in medicinal chemistry. The presence of the morpholine group further enhances its pharmacokinetic properties, such as solubility and bioavailability. Recent studies have demonstrated that this compound exhibits potent activity against various enzymes and receptors, making it a promising candidate for therapeutic interventions.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The thiadiazole moiety contributes to its thermal stability and mechanical properties, which are desirable in polymer applications. Researchers have investigated its use as a building block for advanced materials, such as high-performance polymers and nanocomposites.

The structural versatility of this compound is further highlighted by its ability to undergo various post-synthetic modifications. For instance, the sulfanyl group can be replaced with other functional groups to tailor the compound's properties for specific applications. This flexibility has opened up new avenues for customization in both academic and industrial settings.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Recent studies have focused on elucidating the mechanisms by which this compound undergoes biodegradation under various environmental conditions. These findings are essential for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 1-(4-fluorophenyl)-3-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea (CAS No: 886934-83-4) represents a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool in both research and industry.